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Compound of Interest

Compound Name:
methyl 4-bromo-1H-pyrazole-3-

carboxylate

Cat. No.: B182796 Get Quote

For Immediate Reference: Treat methyl 4-bromo-1H-pyrazole-3-carboxylate as a hazardous

waste. It is harmful if swallowed, causes skin and serious eye irritation, and may cause

respiratory irritation. Personal protective equipment, including gloves, safety goggles, and a lab

coat, is essential during handling and disposal. All disposal activities must comply with local,

state, and federal regulations.

This guide provides detailed procedures for the safe disposal of methyl 4-bromo-1H-pyrazole-
3-carboxylate (CAS No. 81190-89-8), a compound commonly used in pharmaceutical

development and agrochemical research. Adherence to these protocols is critical to ensure the

safety of laboratory personnel and to prevent environmental contamination.

Safety and Hazard Profile
Methyl 4-bromo-1H-pyrazole-3-carboxylate is a white to light yellow solid with the molecular

formula C₅H₅BrN₂O₂.[1] Based on the Globally Harmonized System (GHS) of Classification

and Labelling of Chemicals, this substance presents the following hazards:
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Hazard Class GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed[2][3]

Skin Corrosion/Irritation H315 Causes skin irritation[2][3]

Serious Eye Damage/Irritation H319
Causes serious eye irritation[2]

[3]

Acute Toxicity, Inhalation H332 Harmful if inhaled[2][3]

Specific Target Organ Toxicity H335
May cause respiratory

irritation[2][3]

Due to its classification as a halogenated organic compound, specific waste management

procedures are required to mitigate potential environmental impact.

Detailed Disposal Protocol
The proper disposal of methyl 4-bromo-1H-pyrazole-3-carboxylate must be conducted in a

controlled and compliant manner. The following step-by-step protocol should be followed:

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and

safety goggles.

If there is a risk of generating dust, a NIOSH-approved respirator is recommended.

2. Waste Segregation and Collection:

Solid Waste:

Collect pure, unadulterated methyl 4-bromo-1H-pyrazole-3-carboxylate waste in a

dedicated, clearly labeled hazardous waste container.

The container should be made of a compatible material (e.g., high-density polyethylene)

and have a secure, tight-fitting lid.
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Label the container with "Hazardous Waste," the full chemical name ("methyl 4-bromo-
1H-pyrazole-3-carboxylate"), and the associated hazard symbols.

Contaminated Materials:

Any materials contaminated with this chemical, such as weighing paper, gloves, and

pipette tips, should be placed in the same designated hazardous waste container.

Solutions:

Solutions containing methyl 4-bromo-1H-pyrazole-3-carboxylate should be collected in

a separate, labeled container for halogenated organic liquid waste. Do not mix with non-

halogenated waste streams.[4][5]

3. Storage:

Store the hazardous waste container in a designated satellite accumulation area.

The storage area should be cool, dry, and well-ventilated, away from incompatible materials.

Ensure the container is kept closed except when adding waste.

4. Disposal:

Disposal of methyl 4-bromo-1H-pyrazole-3-carboxylate must be handled by a licensed

hazardous waste disposal company.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup and disposal.

Provide the EHS office with a complete and accurate inventory of the waste.

Never dispose of this chemical down the drain or in regular trash.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of methyl
4-bromo-1H-pyrazole-3-carboxylate.
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Disposal Workflow for Methyl 4-bromo-1H-pyrazole-3-carboxylate
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Caption: Disposal decision workflow for methyl 4-bromo-1H-pyrazole-3-carboxylate.
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By adhering to these safety protocols and disposal procedures, researchers and laboratory

professionals can minimize the risks associated with methyl 4-bromo-1H-pyrazole-3-
carboxylate and ensure a safe and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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